Cas no 33530-70-0 (3'-O-beta-D-Glucopyranoside,7-O-Sulfate-3',4',5,7-Tetrahydroxyflavone)

3'-O-beta-D-Glucopyranoside,7-O-Sulfate-3',4',5,7-Tetrahydroxyflavone structure
33530-70-0 structure
Product name:3'-O-beta-D-Glucopyranoside,7-O-Sulfate-3',4',5,7-Tetrahydroxyflavone
CAS No:33530-70-0
MF:C21H20O14S
MW:528.440106391907
CID:2013615

3'-O-beta-D-Glucopyranoside,7-O-Sulfate-3',4',5,7-Tetrahydroxyflavone Chemical and Physical Properties

Names and Identifiers

    • 3'-O-beta-D-Glucopyranoside,7-O-Sulfate-3',4',5,7-Tetrahydroxyflavone
    • Inchi: InChI=1S/C21H20O14S/c22-7-16-18(26)19(27)20(28)21(34-16)33-14-3-8(1-2-10(14)23)13-6-12(25)17-11(24)4-9(5-15(17)32-13)35-36(29,30)31/h1-6,16,18-24,26-28H,7H2,(H,29,30,31)
    • InChI Key: OTZOUMPODICORE-UHFFFAOYSA-N
    • SMILES: OCC1OC(Oc2cc(ccc2O)-c2cc(=O)c3c(O)cc(OS(O)(=O)=O)cc3o2)C(O)C(O)C1O

Computed Properties

  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 36
  • XLogP3: -2.363

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